![molecular formula C16H27NO2 B6010936 2-[1-(butylamino)butylidene]-5,5-dimethyl-1,3-cyclohexanedione](/img/structure/B6010936.png)
2-[1-(butylamino)butylidene]-5,5-dimethyl-1,3-cyclohexanedione
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Overview
Description
2-[1-(butylamino)butylidene]-5,5-dimethyl-1,3-cyclohexanedione, commonly known as DMBA, is a synthetic compound that has been widely used in scientific research. DMBA is a potent carcinogen that has been shown to induce tumors in various animal models, including mice, rats, and hamsters. The compound has been used extensively as a tool to study the mechanisms of carcinogenesis and to identify potential cancer-causing agents.
Mechanism of Action
DMBA induces tumors by causing DNA damage and mutations in cells. The compound is metabolized in the liver to form reactive intermediates that can bind to DNA and cause mutations. DMBA has been shown to induce mutations in the p53 tumor suppressor gene, which is commonly mutated in human cancers. The compound also induces oxidative stress and inflammation, which can contribute to tumor development.
Biochemical and Physiological Effects
DMBA has been shown to have a variety of biochemical and physiological effects on cells and tissues. The compound induces apoptosis, or programmed cell death, in some cell types, while promoting cell proliferation in others. DMBA also alters the expression of various genes involved in cell cycle regulation, DNA repair, and apoptosis. The compound has been shown to activate signaling pathways involved in inflammation, oxidative stress, and cell survival.
Advantages and Limitations for Lab Experiments
DMBA has several advantages as a tool for studying carcinogenesis. The compound is a potent carcinogen that induces tumors in various animal models, making it an ideal tool for studying the effects of environmental and chemical carcinogens. DMBA is also relatively easy to synthesize and can be administered to animals in a variety of ways, including topical application and injection. However, there are also limitations to the use of DMBA in lab experiments. The compound is highly toxic and must be handled with care. DMBA-induced tumors can be highly variable in terms of their location, size, and aggressiveness, making it difficult to compare results between studies.
Future Directions
There are several future directions for research on DMBA and its role in carcinogenesis. One area of research is to identify the specific DNA adducts formed by DMBA and to determine their role in tumor development. Another area of research is to investigate the role of inflammation and oxidative stress in DMBA-induced carcinogenesis. Additionally, there is a need for more studies on the effects of DMBA on human cells and tissues, as most research to date has been conducted in animal models. Finally, there is a need for the development of new tools and techniques for studying the molecular mechanisms of DMBA-induced carcinogenesis.
Synthesis Methods
DMBA can be synthesized in the laboratory by condensation of 2,6-dimethylcyclohexanone with butylamine in the presence of an acid catalyst. The resulting product is a yellow crystalline solid that is soluble in organic solvents such as chloroform and acetone.
Scientific Research Applications
DMBA has been used extensively in scientific research to study the mechanisms of carcinogenesis. The compound is a potent carcinogen that induces tumors in various animal models, making it an ideal tool for studying the effects of environmental and chemical carcinogens. DMBA has been used to induce tumors in the skin, lung, liver, and mammary gland of animal models, providing valuable insights into the molecular mechanisms of cancer development.
Properties
IUPAC Name |
2-(N-butyl-C-propylcarbonimidoyl)-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO2/c1-5-7-9-17-12(8-6-2)15-13(18)10-16(3,4)11-14(15)19/h18H,5-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWPBYYURJCGKJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN=C(CCC)C1=C(CC(CC1=O)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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